Cas no 111290-75-6 (4-(4-Ethoxyphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-Ethoxyphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 111290-75-6
• MF: C₁₅H₁₄N₄OS
• MW: 298.362861156464
• CID: 1197325
• PubChem ID: 838352
• Update Time: 2025-04-20

4-(4-Ethoxyphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4-(4-ethoxyphenyl)-2,4-dihydro-5-(4-pyridinyl)-
• 4-(4-ethoxy-phenyl)-5-[4]pyridyl-2,4-dihydro-[1,2,4]triazole-3-thione
• Oprea1_401240
• AN-664/14507067
• CS-0118381
• 4-(4-ETHOXYPHENYL)-5-(PYRIDIN-4-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
• SCHEMBL15709070
• 4-(4-ethoxyphenyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol
• 4-(4-ethoxyphenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• 4-(4-ethoxyphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• STL376093
• EN300-10698
• AKOS000268473
• 111290-75-6
• Z56276869
• 4-(4-ethoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol
• 4-(4-Ethoxyphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C15H14N4OS/c1-2-20-13-5-3-12(4-6-13)19-14(17-18-15(19)21)11-7-9-16-10-8-11/h3-10H,2H2,1H3,(H,18,21)
• InChI Key： YYWAKFQLMGBLIJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 298.08902
• Monoisotopic Mass: 298.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 49.75